Cas no 946251-01-0 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide)

• Product name: 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide
• CAS No: 946251-01-0
• MF: C₁₉H₁₇ClN₄O₃S
• MW: 416.881281614304
• CID: 6076203
• PubChem ID: 26841689

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide
• 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-methoxyphenyl)acetamide
• AKOS004945052
• 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(4-methoxyphenyl)acetamide
• 946251-01-0
• 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide
• F2096-0631

• Inchi： 1S/C19H17ClN4O3S/c1-27-16-7-5-13(6-8-16)21-17(25)10-15-11-28-19(23-15)24-18(26)22-14-4-2-3-12(20)9-14/h2-9,11H,10H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： QCEKFHCSWFSPPX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 416.0709893g/mol
• Monoisotopic Mass: 416.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide

Comprehensive Analysis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide (CAS No. 946251-01-0)

The compound 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide (CAS No. 946251-01-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazole and acetamide moieties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized healthcare solutions.

One of the key features of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide is its dual functional groups, which include a 3-chlorophenyl carbamoyl moiety and a 4-methoxyphenyl acetamide group. These structural elements contribute to its bioactivity and selectivity, making it a subject of interest in drug discovery. Recent studies have highlighted its potential in modulating enzyme activity, particularly in contexts related to inflammation and metabolic disorders—topics that are highly relevant in today's health-conscious society.

In the context of green chemistry and sustainable development, the synthesis of 946251-01-0 has been optimized to reduce environmental impact. This aligns with the global shift toward eco-friendly pharmaceutical production, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it a viable candidate for long-term storage and transportation, addressing logistical challenges in the supply chain.

Another area of interest is the compound's potential role in cancer research. Preliminary data suggest that 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide may interact with specific cellular receptors involved in tumor growth. This has sparked discussions in online forums and academic circles, particularly among researchers investigating targeted therapies and small-molecule inhibitors.

From a commercial perspective, the demand for CAS No. 946251-01-0 is rising due to its versatility in high-throughput screening and drug repurposing initiatives. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates are actively sourcing this compound, reflecting its growing importance in the industry. This trend is further supported by the increasing number of patents filed related to its derivatives and analogs.

In summary, 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide represents a multifaceted compound with broad applications in modern science. Its relevance to drug discovery, sustainable chemistry, and biomedical research ensures its continued prominence in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.